Cas no 2229511-05-9 (tert-butyl N-1-(1-methyl-1H-imidazol-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1-methyl-1H-imidazol-2-yl)-2-oxoethylcarbamate
• CAS No: 2229511-05-9
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6181603
• PubChem ID: 165778695
• Update Time: 2024-01-07

tert-butyl N-1-(1-methyl-1H-imidazol-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-methyl-1H-imidazol-2-yl)-2-oxoethylcarbamate
• EN300-1890963
• 2229511-05-9
• tert-butyl N-[1-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)13-8(7-15)9-12-5-6-14(9)4/h5-8H,1-4H3,(H,13,16)
• InChI Key： STQHGUXKIUXKPF-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=NC=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.2Ų